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Compound of Interest

1H-Indol-1-amine,4-chloro-2,3-

Compound Name:
dihydro-

Cat. No.: B12285483
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CAS Number: 935456-31-8 Synonyms: 1-Amino-4-chloroindoline; 4-Chloro-1-indolinamine
Molecular Formula: CsHoCIN2 Molecular Weight: 168.62 g/mol [1]

Executive Summary & Chemical Identity

4-chloro-2,3-dihydro-1H-indol-1-amine is a bicyclic hydrazine derivative characterized by an
indoline (dihydroindole) core substituted with a chlorine atom at the C4 position and a primary
amino group at the N1 position.[1] It serves as a critical "scaffold diversifier" in medicinal
chemistry, particularly for introducing the 4-chloroindoline motif into hydrazones, pyrazoles, and
imidazoline-based antihypertensive agents.

The presence of the C4-chlorine atom provides distinct steric and electronic properties
compared to the unsubstituted parent, influencing the binding affinity of derived
pharmacophores in

-adrenergic and imidazoline receptor targets.[1]
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Property Specification
CAS Number 935456-31-8
IUPAC Name 4-chloro-2,3-dihydro-1H-indol-1-amine
SMILES CIC1=C2N(N)CCC2=CC=C1
Off-white to pale yellow solid (typically isolated
Appearance
as HCl salt)
Melting Point 205-208 °C (as Hydrochloride salt)
N Soluble in DMSO, Methanol; Sparingly soluble
Solubility

in non-polar solvents

Synthesis & Production Protocols

The synthesis of 1-aminoindolines is rarely achieved by direct amination due to over-alkylation
risks.[1] The industrial and laboratory standard involves a two-step sequence: N-nitrosation
followed by reduction.[1]

Synthetic Pathway Analysis

The precursor, 4-chloroindoline (CAS 41910-64-9), is first converted to its N-nitroso derivative.
[1] The nitroso group is subsequently reduced to the hydrazine (-NH2) functionality using
Lithium Aluminum Hydride (LiAlH4) or Zinc/Acetic acid systems.
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Figure 1: Synthetic route from 4-chloroindoline to 1-amino-4-chloroindoline.

Detailed Experimental Methodology

Step 1: N-Nitrosation

 Dissolve 4-chloroindoline (20 mmol) in dilute HCI (15 mL) at 0-5 °C.
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e Add sodium nitrite (NaNOz, 22 mmol) solution dropwise, maintaining temperature <5 °C to
prevent decomposition.

 Stir for 1 hour. A yellow precipitate (N-nitroso intermediate) typically forms.
o Extract with dichloromethane (DCM), wash with brine, and dry over MgSOa.

Step 2: Reduction to N-Amine

Suspend LiAlIH4 (32 mmol) in anhydrous THF (50 mL) under nitrogen atmosphere.

Add the N-nitroso intermediate (dissolved in THF) dropwise at 0 °C.

Reflux the mixture for 2—3 hours. The color typically shifts as the nitroso group is reduced.

Quench: Cool to 0 °C. Carefully add water/NaOH (Fieser workup) to destroy excess hydride.

Filter off aluminum salts. Treat the filtrate with ethereal HCI to precipitate 4-chloro-1-
aminoindoline hydrochloride.

Validation Criteria:

» IR Spectroscopy: Disappearance of the N=0O stretch (~1450 cm~1) and appearance of N-H
stretches (3100—-3400 cm™1).

* 'H NMR (DMSO-de): Distinct broad singlet for NH2z protons (or NHs* in salt form) around
10.0-10.7 ppm.

Reactivity & Applications

The N-amino group is a versatile nucleophile, capable of condensing with carbonyls to form
hydrazones or cyclizing into fused heterocycles.

Key Transformations

e Hydrazone Formation: Reaction with aldehydes/ketones yields stable hydrazones, often
used to screen for anticonvulsant activity.
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» Imidazoline Synthesis: Reaction with 2-(methylthio)-2-imidazoline yields clonidine-like
antihypertensive agents.

e Pyrazole Construction: Condensation with 1,3-dicarbonyls (e.g., acetylacetone) forms
pyrazolo-indoline fused systems.
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Figure 2: Primary reactivity profile and downstream applications.

Case Study: Antihypertensive Research

Research published in Acta Poloniae Pharmaceutica highlights the use of this specific CAS
entry to synthesize analogues of rilmenidine. The 4-chloro substituent was found to modulate
lipophilicity and receptor selectivity (ol vs a2 adrenergic receptors), demonstrating the
compound's utility in fine-tuning drug potency.

Safety & Handling Protocols

As a hydrazine derivative, 4-chloro-2,3-dihydro-1H-indol-1-amine must be handled with strict
containment procedures.[1]

Hazard Classification (GHS):
o Acute Toxicity: Harmful if swallowed or inhaled.

» Skin/Eye Irritation: Causes serious eye irritation and skin sensitization.
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» Carcinogenicity Warning: Many hydrazine derivatives are potential genotoxins. Treat as a
suspected mutagen.

Handling Protocol:

» Engineering Controls: Always weigh and handle the solid within a certified chemical fume
hood.

o PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

o Storage: Store at 2—-8 °C under inert atmosphere (Argon/Nitrogen). The free base is
oxidation-sensitive and may darken upon air exposure; the hydrochloride salt is more stable.

[1]

o Waste Disposal: Do not dispose of down the drain. Quench residues with dilute bleach
(sodium hypochlorite) to oxidize the hydrazine functionality before professional chemical
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 92259-86-4|Indolin-1-amine hydrochloride|BLD Pharm [bldpharm.com]

2. 162100-49-4|4,6-Dichloro-5-methyl-2,3-dihydro-1h-indole|BLD Pharm [bldpharm.com]

3. 4-Chloroisoindoline-1,3-dione | C8H4CINO2 | CID 231238 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-chloro-2,3-dihydro-1H-inden-1-one | C9H7CIO | CID 11332681 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. 4-Chloroindoline | C8H8CIN | CID 3016306 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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